Cas no 1131614-55-5 (Methyl 4-cyclohexyl-3-iodobenzoate)

• Product Name: Methyl 4-cyclohexyl-3-iodobenzoate
• CAS No: 1131614-55-5
• MF: C₁₄H₁₇IO₂
• MW: 344.188056707382
• CID: 1005922
• PubChem ID: 44828966
• Update Time: 2025-04-20

Methyl 4-cyclohexyl-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyclohexyl-3-iodobenzoate
• DTXSID40661053
• AKOS015852370
• methyl 4-cyclohexyl-3-iodo-benzoate
• DB-060422
• methyl4-cyclohexyl-3-iodobenzoate
• SCHEMBL17164563
• A802897
• 1131614-55-5

• Inchi： 1S/C14H17IO2/c1-17-14(16)11-7-8-12(13(15)9-11)10-5-3-2-4-6-10/h7-10H,2-6H2,1H3
• InChI Key： XDSOINVKKGOQNZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=CC=1C1CCCCC1

Computed Properties

• Exact Mass: 344.02733g/mol
• Monoisotopic Mass: 344.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų